Cas no 1643537-96-5 (5-bromo-2，3-bis(methyl-d3)pyridine-4，6-d2)

• Product Name: 5-bromo-2，3-bis(methyl-d3)pyridine-4，6-d2
• CAS No: 1643537-96-5
• MF: C₇H₈BrN
• MW: 186.049120903015
• CID: 5144570
• Update Time: 2025-09-28

5-bromo-2，3-bis(methyl-d3)pyridine-4，6-d2 Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-bis(methyl-d3)pyridine-4,6-d2
• 5-bromo-2，3-bis(methyl-d3)pyridine-4，6-d2

• Inchi： 1S/C7H8BrN/c1-5-3-7(8)4-9-6(5)2/h3-4H,1-2H3
• InChI Key： PVWAMZCIAHXKJP-UHFFFAOYSA-N
• SMILES： C([H])([H])([H])C1C([H])=C(Br)C([H])=NC=1C([H])([H])[H]

Additional information on 5-bromo-2，3-bis(methyl-d3)pyridine-4，6-d2

Introduction to 5-bromo-2,3-bis(methyl-d3)pyridine-4,6-d2 and Its Significance in Modern Chemical Research

The compound with the CAS number 1643537-96-5, specifically named as 5-bromo-2,3-bis(methyl-d3)pyridine-4,6-d2, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This deuterated derivative of pyridine exhibits unique properties that make it a valuable tool in various scientific applications, particularly in the development of diagnostic agents and research chemicals.

Pyridine derivatives are well-known for their broad range of biological activities and industrial applications. Among these, 5-bromo-2,3-bis(methyl-d3)pyridine-4,6-d2 stands out due to its specific structural modifications. The presence of bromine atoms at the 5-position and deuterium atoms at the 2,3 positions enhances its reactivity and stability, making it an ideal candidate for use in nuclear magnetic resonance (NMR) spectroscopy studies. These modifications allow researchers to obtain clearer and more precise spectral data, which is crucial for understanding molecular interactions and mechanisms.

In recent years, there has been a significant increase in the demand for high-purity deuterated compounds in pharmaceutical research. Deuterium labeling is a powerful technique used to study metabolic pathways, drug metabolism, and to improve the pharmacokinetic properties of drugs. The compound 5-bromo-2,3-bis(methyl-d3)pyridine-4,6-d2 serves as a building block for synthesizing more complex molecules that can be used in these studies. Its unique isotopic composition makes it particularly useful for tracing reactions and understanding the dynamics of biological systems.

The brominated pyridines have garnered considerable attention in the field of medicinal chemistry due to their role as intermediates in the synthesis of various bioactive compounds. The 5-bromo substituent provides a reactive site for further functionalization, allowing chemists to tailor the molecule for specific applications. For instance, it can be used to create ligands for metal complexes or to develop new antiviral and antibacterial agents. The deuterated version (-d3) adds an extra layer of complexity, enabling researchers to differentiate between hydrogen and deuterium atoms in their studies.

One of the most exciting applications of 5-bromo-2,3-bis(methyl-d3)pyridine-4,6-d2 is in the development of radiolabeled probes for positron emission tomography (PET) imaging. PET scans are widely used in medical diagnostics to visualize physiological processes and diseases at the molecular level. By incorporating radioactive isotopes into this compound, scientists can create tracers that bind to specific targets in the body, providing detailed information about metabolic activity and disease progression. This has opened up new avenues for early detection and treatment monitoring.

The compound's versatility also extends to its use in material science. Pyridine derivatives are known to form coordination complexes with metals, which can be used in catalysis and as sensors. The presence of bromine atoms enhances its ability to bind with transition metals like palladium and platinum, making it a potential candidate for developing new catalysts for organic transformations. These catalysts could be used in industrial processes to produce chemicals more efficiently and sustainably.

Recent advancements in computational chemistry have also highlighted the importance of accurate molecular modeling. 5-bromo-2,3-bis(methyl-d3)pyridine-4,6-d2 serves as an excellent model compound for studying electronic structure and reactivity. Its well-defined geometry and isotopic composition allow researchers to perform high-level quantum mechanical calculations that provide insights into reaction mechanisms and energy landscapes. These computational studies are essential for designing new synthetic routes and optimizing reaction conditions.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for drug development. Pyridine-based drugs are prevalent due to their ability to interact with biological targets effectively. By modifying the structure with bromine atoms and deuterium labels (5-bromo-2,3-bis(methyl-d3)pyridine-4,6-d2), researchers can fine-tune the pharmacological properties of these drugs. This includes improving solubility, reducing toxicity, and enhancing bioavailability.

In conclusion,5-bromo-2,3-bis(methyl-d3)pyridine-4,6-d2 is a multifaceted compound with significant applications across various fields of science. Its unique structural features make it an invaluable tool for spectroscopic studies、pharmaceutical research、material science，and medical diagnostics。As research continues，the potential uses for this compound are likely to expand，further solidifying its importance in modern chemical research。